Cas no 2228650-89-1 (5-(4-fluorophenyl)hexan-2-ol)

• Product Name: 5-(4-fluorophenyl)hexan-2-ol
• CAS No: 2228650-89-1
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• CID: 6166062
• PubChem ID: 165639851
• Update Time: 2025-11-03

5-(4-fluorophenyl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)hexan-2-ol
• EN300-1769898
• 2228650-89-1

• Inchi： 1S/C12H17FO/c1-9(3-4-10(2)14)11-5-7-12(13)8-6-11/h5-10,14H,3-4H2,1-2H3
• InChI Key： PRZILZRAKHRSQA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CCC(C)O

Computed Properties

• Exact Mass: 196.126343324g/mol
• Monoisotopic Mass: 196.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(4-fluorophenyl)hexan-2-ol

5-(4-Fluorophenyl)hexan-2-ol: A Comprehensive Overview

5-(4-Fluorophenyl)hexan-2-ol, also known by its CAS number CAS No. 2228650-89-1, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a hydroxyl group attached to a six-carbon chain. The presence of the fluorine atom in the para position of the phenyl ring imparts distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(4-fluorophenyl)hexan-2-ol typically involves multi-step reactions, often starting from readily available starting materials such as 4-fluorophenol or its derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Researchers have explored various methodologies, including Sharpless epoxidation and organocatalytic approaches, to optimize the synthesis process and improve yield and purity.

In terms of chemical properties, 5-(4-fluorophenyl)hexan-2-ol exhibits a melting point of approximately 30°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for use in various organic reactions. The compound's hydroxyl group facilitates hydrogen bonding, which plays a significant role in its interactions with other molecules, particularly in biological systems.

The applications of 5-(4-fluorophenyl)hexan-2-ol span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. Recent studies have highlighted its potential as a lead compound for developing kinase inhibitors, which are critical in anticancer therapy. Additionally, its ability to form stable complexes with metal ions has made it a promising candidate for use in catalysis and materials science.

In the realm of materials science, 5-(4-fluorophenyl)hexan-2-ol has been investigated for its role in creating advanced polymers and surfactants. Its unique structure allows for the formation of amphiphilic molecules that can self-assemble into nanostructures, which are highly sought after in drug delivery systems and nanotechnology applications.

Recent research has also focused on the environmental impact and biodegradation of 5-(4-fluorophenyl)hexan-2-ol. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, producing less harmful byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 5-(4-fluorophenyl)hexan-2-ol, with its CAS number CAS No. 2228650-89-1, stands as a multifaceted compound with immense potential across diverse scientific disciplines. Its continued exploration will undoubtedly unlock new avenues for innovation and contribute significantly to advancing modern science and technology.